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Compound of Interest

Compound Name: TVD-0003510

Cat. No.: B8244928

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties

and, where publicly available, the biological context of the carboxamide derivative, TVD-
0003510. The information is intended to support research and development activities.

Core Molecular Information
TVD-0003510 is identified as 5-(2,4-Dihydroxy-5-isopropylphenyl)-N-ethyl-4-(4-(piperazin-1-

ylmethyl)phenyl)-4H-1,2,4-triazole-3-carboxamide. Its fundamental properties are summarized

in the table below.
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Property Value Source

CAS Number 2355276-51-4 MedChemExpress[1]

Molecular Formula C₂₅H₃₂N₆O₃ Amadis Chemical[2]

Molecular Weight 476.57 g/mol Calculated

Synonyms

5-(2,4-Dihydroxy-5-

isopropylphenyl)-N-ethyl-4-(4-

(piperazin-1-

ylmethyl)phenyl)-4H-1,2,4-

triazole-3-carboxamide

Amadis Chemical[2]

Biological Context and Activity
Publicly available information indicates that TVD-0003510 is a carboxamide derivative.[1] It is

noted for its role in the synthesis of (2-((6-(2-aminopyrimidine-5-carboxamido)-8-methoxy-3,4-

dihydro-2H-pyrimido[1,2-c]quinazolin-9-yl)oxy)ethyl)piperazine-l-carboxylate (C51), as a

component of tert-butyl 2-(4-hydroxyphenyl)acetate.[1]

At present, detailed public information regarding specific signaling pathways directly modulated

by TVD-0003510 is limited. The broader class of piperazine derivatives, however, is known to

interact with a wide range of biological targets, including but not limited to G-protein coupled

receptors and ion channels, exhibiting activities such as anti-inflammatory, anti-microbial, and

central nervous system effects. Further research is required to elucidate the specific

mechanism of action and biological targets of TVD-0003510.

Experimental Protocols
Detailed experimental protocols for the specific use of TVD-0003510 in biological assays are

not extensively documented in publicly accessible literature. However, general protocols for its

solubilization and handling are available.

Solubility Protocols
For in vitro and in vivo studies, proper solubilization of TVD-0003510 is critical. The following

are general protocols for preparing stock and working solutions:
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Protocol 1: General Solvent Formulation

Prepare a stock solution of TVD-0003510 in 100% DMSO.

For a working solution, dilute the stock solution in a vehicle composed of:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Ensure the final concentration of the compound is at the desired level for the experiment. A

solubility of ≥ 2.5 mg/mL has been reported for this vehicle.[1]

Protocol 2: Formulation with SBE-β-CD

Prepare a stock solution of TVD-0003510 in 100% DMSO.

For a working solution, dilute the stock solution in a vehicle composed of:

10% DMSO

90% (20% SBE-β-CD in Saline)

This formulation has also been reported to achieve a solubility of ≥ 2.5 mg/mL.[1]

Protocol 3: Corn Oil Formulation

Prepare a stock solution of TVD-0003510 in 100% DMSO.

For a working solution, dilute the stock solution in a vehicle composed of:

10% DMSO

90% Corn Oil
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This formulation has also been reported to achieve a solubility of ≥ 2.5 mg/mL.[1]

Visualizations
Logical Relationship in Synthesis
The following diagram illustrates the stated role of TVD-0003510 as a synthetic intermediate.
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Role of TVD-0003510 in Synthesis

TVD-0003510
(Carboxamide Derivative)

(2-((6-(2-aminopyrimidine-5-carboxamido)-8-methoxy-3,4-dihydro-2H-pyrimido[1,2-c]quinazolin-9-yl)oxy)ethyl)piperazine-l-carboxylate
(C51)

Involves in synthesis of

tert-butyl 2-(4-hydroxyphenyl)acetate

as a part of

Click to download full resolution via product page

Role of TVD-0003510 in a synthetic pathway.
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Experimental Workflow for Solubilization
The following diagram outlines a general workflow for the preparation of a TVD-0003510
solution for experimental use, based on the provided protocols.
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General Solubilization Workflow for TVD-0003510

Start: Weigh TVD-0003510

Prepare Stock Solution
in 100% DMSO

Select Vehicle

Vehicle 1:
10% DMSO

40% PEG300
5% Tween-80
45% Saline

Protocol 1

Vehicle 2:
10% DMSO

90% (20% SBE-β-CD in Saline)

Protocol 2

Vehicle 3:
10% DMSO

90% Corn Oil

Protocol 3

Mix Stock with Vehicle

End: Ready for Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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